Cas no 134-25-8 (2,4-dichloro-1-(dichloromethyl)benzene)

2,4-Dichloro-1-(dichloromethyl)benzene is a chlorinated aromatic compound characterized by its high reactivity and utility in organic synthesis. Its structure, featuring multiple chlorine substituents, enhances its electrophilic properties, making it a valuable intermediate in the production of agrochemicals, pharmaceuticals, and specialty chemicals. The dichloromethyl group further contributes to its versatility in substitution and cross-coupling reactions. This compound exhibits stability under standard storage conditions while remaining amenable to controlled functionalization. Its precise reactivity profile allows for selective transformations, facilitating the synthesis of complex derivatives. Suitable for use in controlled environments, it requires handling with appropriate safety measures due to its halogenated nature.
2,4-dichloro-1-(dichloromethyl)benzene structure
134-25-8 structure
Product Name:2,4-dichloro-1-(dichloromethyl)benzene
CAS No:134-25-8
MF:C7H4Cl4
MW:229.918658256531
MDL:MFCD00043967
CID:147176
PubChem ID:8637
Update Time:2025-10-17

2,4-dichloro-1-(dichloromethyl)benzene Chemical and Physical Properties

Names and Identifiers

    • Benzene,2,4-dichloro-1-(dichloromethyl)-
    • 2,4-DICHLORO BENZAL CHLORIDE
    • 2,4-dichloro-1-(dichloromethyl)benzene
    • 2,3-THIOPHENEDICARBOXYLATE
    • 2,4-Dichlor-benzalchlorid
    • 2,4-dichlorobenzyl dichloride
    • ALPHA,ALPHA,2,4-TETRACHLOROTOLUENE
    • EINECS 205-134-5
    • α,α,2,4-Tetrachlorotoluene
    • 2,4-Dichlorobenzalchloride
    • A,2,4-Tetrachlorotoluene
    • UNII-Q4PB63CDC4
    • SCHEMBL7560420
    • Benzene, 2,4-dichloro-1-(dichloromethyl)-
    • AKOS025310858
    • AQVKVGOTPBBVMS-UHFFFAOYSA-N
    • AS-16164
    • NS00024334
    • FT-0631779
    • A,
    • Q4PB63CDC4
    • 2,4-Dichlorobenzal chloride???
    • CL8968
    • SY240084
    • MFCD00043967
    • 134-25-8
    • 2,4-Dichlorobenzal chloride
    • DTXSID7059640
    • DTXCID2034178
    • DB-042222
    • MDL： MFCD00043967
    • Inchi： 1S/C7H4Cl4/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3,7H
    • InChI Key： AQVKVGOTPBBVMS-UHFFFAOYSA-N
    • SMILES： ClC1C=C(C=CC=1C(Cl)Cl)Cl

Computed Properties

  • Exact Mass: 227.90700
  • Monoisotopic Mass: 227.906711
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 0
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 126
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 0

Experimental Properties

  • Density: 1.501±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 110-115 ºC (1 Torr)
  • Flash Point: 123.4±23.3 ºC,
  • Refractive Index: 1.575
  • Solubility: Insuluble (3.4E-3 g/L) (25 ºC),
  • PSA: 0.00000
  • LogP: 4.46960
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

2,4-dichloro-1-(dichloromethyl)benzene Security Information

2,4-dichloro-1-(dichloromethyl)benzene Customs Data

  • HS CODE：2903999090
  • Customs Data：

    China Customs Code:

    2903999090

    Overview:

    2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2,4-dichloro-1-(dichloromethyl)benzene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-WS416-200mg
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 134-25-8 97+%
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2,4-dichloro-1-(dichloromethyl)benzene Production Method

Production Method 1

134-25-8 134-25-8
94-99-5 94-99-5
Reaction Conditions
1.1 Reagents: Chlorine Catalysts: Azobisisobutyronitrile ,  Triethanolamine ;  100 °C; 100 °C → 125 °C; 3.5 h, 125 °C
Reference
Preparation of 2,4-dichlorobenzyl chloride
, China, , ,

Production Method 2

134-25-8 134-25-8
94-99-5 94-99-5
Reaction Conditions
1.1 Reagents: Chlorine
Reference
Procedure for the photochlorination of alkyl-aromatic compounds.
, European Patent Organization, , ,

2,4-dichloro-1-(dichloromethyl)benzene Preparation Products

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Amadis Chemical Company Limited
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(CAS:134-25-8)2,4-dichloro-1-(dichloromethyl)benzene
Order Number:A939495
Stock Status:in Stock
Quantity:5.0g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 15:30
Price ($):189.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:134-25-8)2,4-dichloro-1-(dichloromethyl)benzene
A939495
Purity:99%
Quantity:5.0g
Price ($):189.0
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